Cas no 12778-32-4 (b-Bungarotoxin)

b-Bungarotoxin structure
b-Bungarotoxin structure
Product Name:b-Bungarotoxin
CAS No:12778-32-4
MF:C50H70O14
MW:895.082417011261
CID:180082
Update Time:2024-01-25

b-Bungarotoxin Chemical and Physical Properties

Names and Identifiers

    • b-Bungarotoxin
    • BETA-BUNGAROTOXIN
    • β-Bungarotoxin
    • Phospholipase (Bungarus multicinctus)
    • BETA-BUTX
    • ERABUTOXIN B
    • beta-bungarotoxi
    • BUNGAROTOXIN (beta-)
    • BUNGARUS MULTICINCTUS TOXIN, BETA
    • B-BUNGAROTOXIN (BUTX) (BUNGARUS MULTICIN CTU
    • Erabutoxin B from Laticauda semifasciata (Sea Snake)
    • β-Bungarotoxin from Bungarus multicinctus (Formosan Banded Krait)
    • Inchi: 1S/C50H70O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,24,26,28-42,44-45,52H,1,11-15,17-23H2,2-8H3/t26-,28+,29-,30+,31+,32+,33+,34-,35+,36-,37+,38-,39+,40-,41-,42-,44-,45-,46+,47-,48+,49+,50+/m1/s1
    • InChI Key: LYTCVQQGCSNFJU-PJLYXUTNSA-N
    • SMILES: O1[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])[C@@]4([H])[C@@]([H])(C([H])([H])[C@@]5(C([H])([H])[H])[C@@]([H])(C([H])([H])[C@@]6([H])[C@@]([H])(C(C([H])([H])[H])=C([H])C(=O)O6)O5)O4)O3)O[C@@]2([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])[C@]1([H])[C@](C([H])([H])[H])(C([H])([H])C([H])=C([H])[C@]3([H])[C@]([H])(C([H])([H])[C@]4([H])[C@]([H])(C([H])([H])[C@]5([H])[C@](C([H])([H])[H])([C@]([H])(C([H])([H])[C@]([H])(C([H])([H])C(=C([H])[H])C([H])=O)O5)O[H])O4)O3)O1)O2

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 3
  • Complexity: 1940
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 23
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: Lyophilized powder. A neurotoxin obtained from snake venom. It is a protein composed of two subunits with relative molecular weights of 7000 and 13500, respectively
  • Solubility: Not determined

b-Bungarotoxin Security Information

  • WGK Germany:3
  • RTECS:EI6201000
  • Storage Condition:−20°C
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